Cas no 15139-21-6 (2-nitro-5-sulfanylbenzoic acid)

• Product Name: 2-nitro-5-sulfanylbenzoic acid
• CAS No: 15139-21-6
• MF: C₇H₅NO₄S
• MW: 199.183900594711
• CID: 156633
• PubChem ID: 123648
• Update Time: 2025-04-19

2-nitro-5-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-mercapto-2-nitro-
• 2-Nitro-5-thiobenzoic acid
• thionitrobenzoic acid
• 2-Nitro-5-thiazolcarbonsaeure
• 2-nitro-thiazole-5-carboxylic acid
• 3-carboxyl-4-nitrobenzenethiol
• 3-mercapto-6-nitrobenzoic acid
• 3-mercapto-6-nitro-benzoic acid
• 5-mercapto-2-nitrobenzoic acid
• 5-Thiazolecarboxylicacid, 2-nitro-
• 5-thio-2-nitrobenzoic acid
• AC1L78BN
• CTK1H4190
• NSC321249
• MDPV Methylenedioxypyrovalerone
• 2-nitro-5-sulfanylbenzoic acid
• PD007657
• SCHEMBL60481
• 2-Nitro-5-mercaptobenzoic acid
• EN300-105398
• NS00068853
• Benzoic acid, 5-mercapto-2-nitro-
• ELLMAN'S ANION FREE ACID
• Thionitrobenzoate
• GANZODCWZFAEGN-UHFFFAOYSA-N
• Q27093712
• DB02763
• 15139-21-6
• UNII-OWT399B07G
• 5-Mercapto-2-nitrobenzoate
• OWT399B07G
• 5-MERCAPTO-2-NITRO-BENZOIC ACID
• DTXSID80864561
• 5-mercapto-(2-nitrobenzoic acid)
• 3-carboxy-4-nitrobenzenethiol
• AKOS010616153
• SCHEMBL12025936
• 5-Mercapto-2-nitrobenzoicacid
• G70036
• MFCD14641982

• Inchi： 1S/C7H5NO4S/c9-7(10)5-3-4(13)1-2-6(5)8(11)12/h1-3,13H,(H,9,10)
• InChI Key： GANZODCWZFAEGN-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.99395
• Monoisotopic Mass: 198.993928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.1

Experimental Properties

• Density: 1.575
• Boiling Point: 419.2°Cat760mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.682
• PSA: 80.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives